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Compound of Interest

Compound Name: 7-Keto Cholesterol-d7

Cat. No.: B10788549 Get Quote

Technical Overview: 7-Keto Cholesterol-d7
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 7-Keto Cholesterol-d7, a labeled

metabolite of cholesterol. It is intended for use as an internal standard in quantitative analysis,

particularly in mass spectrometry-based methods.

Chemical Identity and Properties
7-Keto Cholesterol-d7 is the deuterated form of 7-Ketocholesterol, an oxidation product of

cholesterol. The inclusion of seven deuterium atoms provides a distinct mass shift, making it an

ideal internal standard for quantifying its unlabeled counterpart in various biological matrices.

Data Summary

The fundamental physicochemical properties of 7-Keto Cholesterol-d7 are summarized below.
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Property Value Citations

CAS Number 127684-08-6 [1][2][3][4][5]

Molecular Weight 407.68 g/mol [1][3]

Molecular Formula C₂₇H₃₇D₇O₂ [1][2][3]

Synonyms
3β-hydroxy-5-cholestene-7-

one-d7, 7-Oxocholesterol-d7
[1][2]

Experimental Protocols
The determination of the CAS (Chemical Abstracts Service) number is a registration process

and not a laboratory experiment. The molecular weight is calculated based on the molecular

formula and the atomic weights of the constituent isotopes. As such, experimental protocols for

the end-user are not applicable for these specific data points. For applications such as use as

an internal standard, protocols are highly dependent on the specific experimental design,

matrix, and instrumentation (e.g., GC-MS or LC-MS).[2]

Visualized Data Relationship
The following diagram illustrates the direct association between the chemical compound and its

primary identifiers.

Identifiers

7-Keto Cholesterol-d7

CAS: 127684-08-6

MW: 407.68 g/mol

Formula: C27H37D7O2
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Caption: Relationship between 7-Keto Cholesterol-d7 and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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